3,5-dimethyl-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 3,5-dimethyl-N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C18H19N5O2/c1-10-5-11(2)7-14(6-10)17(25)20-15-8-13(4)22-23(15)18-19-12(3)9-16(24)21-18/h5-9H,1-4H3,(H,20,25)(H,19,21,24)
• InChI Key: BSIUGBQOVZOUBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC(=NN2C3=NC(=CC(=O)N3)C)C)C
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

3,5-dimethyl-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C18H19N5O2 and its molecular weight is 337.383. The purity is usually 95%.
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Scientific Research Applications

Insecticidal and Antibacterial Potential

• Synthesis for Biological Evaluation : The synthesis of related pyrimidine and pyrazole compounds has shown potential in insecticidal and antibacterial applications. One study involved synthesizing pyrimidine-linked pyrazole heterocyclics, which were then evaluated for their effectiveness against certain insects and microorganisms (Deohate & Palaspagar, 2020).

Anticancer Activity

• Synthesis of Derivatives for Cancer Research : Several studies have synthesized derivatives of the compound to test their efficacy as anticancer agents. For example, one research synthesized pyrazolo[3,4-d]pyrimidin-4-ones and evaluated their antitumor activity on human breast adenocarcinoma cell lines (Abdellatif et al., 2014).

Interaction with Enzymes

• Biological Applications in Enzyme Inhibition : Another research focused on the synthesis of benzamide derivatives using a compound called 4-aminophenazone. These compounds were evaluated for their potential to inhibit certain human enzymes, revealing potential applications in medicinal chemistry (Saeed et al., 2015).

Drug Synthesis and Evaluation

• Synthesis of Various Derivatives : Other studies involve the synthesis of various derivatives, exploring their biological evaluation in different contexts. For instance, the synthesis of novel pyrazolopyrimidines derivatives was conducted for their anticancer and anti-5-lipoxygenase properties (Rahmouni et al., 2016).

Antibacterial Agents

• QSAR Studies for Antibacterial Agents : Some compounds have been designed and synthesized for their promising antibacterial activity, supported by quantitative structure-activity relationship (QSAR) studies (Palkar et al., 2017).

Antiviral Activity

• Synthesis of Derivatives with Antiviral Activity : The synthesis of benzamide-based 5-aminopyrazoles and their corresponding derivatives has been explored for their significant antiviral activities against bird flu influenza (Hebishy et al., 2020).